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Compound of Interest

3-(3-
Compound Name:
Methoxyphenoxy)propylamine

Cat. No. B1309809

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the multi-step synthesis of
3-(3-methoxyphenoxy)propylamine, a valuable building block in medicinal chemistry and
drug development, starting from 3-methoxypropanol. The described synthetic route involves
four key transformations: tosylation, Williamson ether synthesis, azidation, and subsequent
reduction to the final primary amine.

Synthetic Pathway Overview

The synthesis proceeds through a four-step sequence, designed to efficiently construct the
target molecule. Initially, the hydroxyl group of 3-methoxypropanol is converted into a good
leaving group by tosylation. This is followed by a Williamson ether synthesis with 3-
methoxyphenol to form the core ether linkage. The terminal alcohol of the resulting
intermediate is then converted to an azide, which is subsequently reduced to the desired
primary amine, 3-(3-methoxyphenoxy)propylamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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